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Compound of Interest

Compound Name:
Ethyl (5-bromo-2-

fluorobenzoyl)acetate

Cat. No.: B580937 Get Quote

An In-depth Technical Guide to the Chemical Properties of Ethyl (5-bromo-2-
fluorobenzoyl)acetate

For researchers, scientists, and drug development professionals, understanding the chemical

properties of Ethyl (5-bromo-2-fluorobenzoyl)acetate is crucial for its application in synthesis

and drug discovery. This technical guide provides a comprehensive overview of its known

characteristics, experimental protocols, and safety information.

Chemical Identity and Physical Properties
Ethyl (5-bromo-2-fluorobenzoyl)acetate is a halogenated heterocyclic compound, often

utilized as a building block in organic synthesis. Its key physical and chemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₀BrFO₃ [1][2]

Molecular Weight 289.10 g/mol [1][2][3]

CAS Number 1020058-47-2 [1][2][3]

Appearance Powder [1]

Melting Point 34-39 °C [1]

Flash Point > 110 °C (> 230 °F) [1]

Purity 97% [1][2]

Structure and Identifiers:

Identifier Value Reference

SMILES
CCOC(=O)CC(=O)c1cc(Br)ccc

1F
[1][2]

InChI

1S/C11H10BrFO3/c1-2-16-

11(15)6-10(14)8-5-7(12)3-4-

9(8)13/h3-5H,2,6H2,1H3

[1][2]

InChI Key
XODIHCQWLRSGQI-

UHFFFAOYSA-N
[1][2]

MDL Number MFCD09991886 [1][3]

Experimental Protocols
While specific experimental data for Ethyl (5-bromo-2-fluorobenzoyl)acetate is not

extensively published, the following protocols are based on standard laboratory procedures for

similar compounds.

Synthesis
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A common method for the synthesis of β-keto esters such as Ethyl (5-bromo-2-
fluorobenzoyl)acetate is the Claisen condensation. A plausible synthetic route would involve

the reaction of an appropriate ester, such as ethyl 2-fluoro-5-bromobenzoate, with ethyl acetate

in the presence of a strong base like sodium ethoxide.

General Procedure:

A solution of sodium ethoxide is prepared in anhydrous ethanol.

A mixture of ethyl 2-fluoro-5-bromobenzoate and ethyl acetate is added dropwise to the

cooled sodium ethoxide solution.

The reaction mixture is stirred at room temperature until the reaction is complete, as

monitored by thin-layer chromatography (TLC).

The reaction is quenched by the addition of a weak acid.

The product is extracted with an organic solvent, and the organic layer is washed, dried, and

concentrated under reduced pressure.

Purification
Purification of the crude product is typically achieved by flash chromatography.[4]

General Procedure:

A silica gel column is prepared using a suitable solvent system. For compounds of similar

polarity, a mixture of hexanes and ethyl acetate is effective.[4]

The crude product is dissolved in a minimal amount of the eluent and loaded onto the

column.

The column is eluted with the chosen solvent system, and fractions are collected.

Fractions containing the pure product, as identified by TLC, are combined and the solvent is

removed under vacuum.

Spectroscopic Data
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Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, and IR spectra for Ethyl (5-bromo-2-
fluorobenzoyl)acetate are not readily available in the public domain. However, based on its

structure, the following characteristic signals can be expected:

¹H NMR: Signals corresponding to the ethyl group (a triplet and a quartet), a singlet for the

methylene protons, and multiplets in the aromatic region for the substituted benzene ring.

¹³C NMR: Resonances for the carbonyl carbons of the ester and ketone, carbons of the ethyl

group, the methylene carbon, and carbons of the aromatic ring.

IR Spectroscopy: Characteristic absorption bands for the C=O stretching of the ester and

ketone, C-O stretching, C-F stretching, and C-Br stretching, as well as aromatic C-H and

C=C stretching.

Safety and Handling
Ethyl (5-bromo-2-fluorobenzoyl)acetate is classified as a hazardous substance. It is

essential to handle this compound with appropriate safety precautions in a well-ventilated fume

hood.
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Hazard Information Details Reference

Signal Word Warning [1]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261, P264, P270, P301 +

P312, P302 + P352, P305 +

P351 + P338

[1]

Hazard Classifications

Acute Toxicity 4 (Oral), Eye

Irritation 2, Skin Irritation 2,

Specific Target Organ Toxicity -

Single Exposure 3

[1]

Personal Protective Equipment

(PPE)

Dust mask type N95 (US),

Eyeshields, Gloves
[1]

Visualizations
Logical Workflow for Synthesis and Purification
The following diagram illustrates a general workflow for the synthesis and purification of Ethyl
(5-bromo-2-fluorobenzoyl)acetate.

Ethyl 2-fluoro-5-bromobenzoate
+ Ethyl Acetate + Base Claisen Condensation Acidic Workup

& Extraction Crude Product Flash Chromatography Pure Ethyl (5-bromo-2-fluorobenzoyl)acetate

Click to download full resolution via product page

Caption: General workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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